4-Hydroxybenzaldehyde dimethylhydrazone

• CAS No.: 22699-30-5
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 4-[(E)-(dimethylhydrazinylidene)methyl]phenol
• InChI: InChI=1S/C9H12N2O/c1-11(2)10-7-8-3-5-9(12)6-4-8/h3-7,12H,1-2H3/b10-7+
• InChI Key: SYKZQAIEZZEJKW-JXMROGBWSA-N
• Isomeric SMILES: CN(C)/N=C/C1=CC=C(C=C1)O
• Canonical SMILES: CN(C)N=CC1=CC=C(C=C1)O

Description

4-Hydroxybenzaldehyde dimethylhydrazone is a hydrazone derivative synthesized by the condensation of 4-hydroxybenzaldehyde with dimethylhydrazine. Hydrazones are characterized by the presence of the R₁R₂C=N–NH₂ group, where the aldehyde or ketone reacts with hydrazine derivatives. 4-Hydroxybenzaldehyde itself is a phenolic aldehyde with a hydroxyl group at the para position, contributing to its reactivity and biological activity .

Comparison with Similar Compounds

Key Properties (Inferred):

• Molecular Formula : Likely C₉H₁₂N₂O₂ (derived from 4-hydroxybenzaldehyde (C₇H₆O₂) + dimethylhydrazine (C₂H₈N₂) minus H₂O).
• Molecular Weight : ~180.2 g/mol.
• Functional Groups: Hydroxyl (–OH), hydrazone (–N–N=C–), and dimethylamino (–N(CH₃)₂) groups.

Comparison with Similar Compounds

Pharmacological Activity

• Benzoylhydrazones : Derivatives like 2,4-dimethoxy-4-hydroxybenzaldehydebenzoylhydrazone (DMBHBH) are used as analytical reagents for metal ion detection .
• Methacrolein Dimethylhydrazone : Primarily used in organic synthesis for stereoselective reactions due to reduced toxicity compared to parent hydrazines .

Physicochemical Properties

Property	4-Hydroxybenzaldehyde Dimethylhydrazone*	4-Hydroxybenzaldehyde	4-Methylbenzaldehyde Hydrazone
Melting Point	Not reported	112–116°C	Not reported
Solubility	Moderate in polar solvents	13.8 g/L (water, 30°C)	Low water solubility
Stability	Air-sensitive (inferred)	Hygroscopic	Stable under standard conditions

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 4-Hydroxybenzaldehyde dimethylhydrazone, and how can reaction conditions be optimized for higher yield?

• Methodology : The synthesis typically involves condensing 4-hydroxybenzaldehyde with dimethylhydrazine in a polar solvent (e.g., ethanol or methanol) under reflux. Acetic acid is often used as a catalyst to protonate the aldehyde, enhancing nucleophilic attack by hydrazine .
• Optimization : Key parameters include:

• Solvent choice : Ethanol improves solubility of intermediates, while methanol may accelerate reaction rates.
• Molar ratios : A 1:1.2 molar ratio of aldehyde to hydrazine minimizes side reactions.
• Reflux duration : 4–6 hours balances yield and energy efficiency.
• Purification : Recrystallization from ethanol/water mixtures (70:30 v/v) yields pure product with >85% efficiency .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing 4-Hydroxybenzaldehyde dimethylhydrazone?

• Spectroscopic Techniques :

• ¹H/¹³C NMR : Confirm hydrazone formation via disappearance of aldehyde proton (~9.8 ppm) and appearance of imine (C=N) carbon at ~150 ppm .
• FTIR : Detect N–H stretches (~3200 cm⁻¹) and C=N vibrations (~1600 cm⁻¹) .
• Mass Spectrometry : ESI-MS provides molecular ion [M+H]⁺, with fragmentation patterns validating structure .
  • Chromatography : HPLC (C18 column, acetonitrile/water mobile phase) assesses purity (>98%) and identifies byproducts .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 4-Hydroxybenzaldehyde dimethylhydrazone across studies?

• Strategies :

• Standardize assays : Use consistent cell lines (e.g., HEK-293 for cytotoxicity) and negative controls to minimize variability .
• Purity validation : Employ elemental analysis (C, H, N) and HPLC to confirm compound integrity, as impurities (e.g., unreacted aldehyde) may skew results .
• Dose-response curves : Compare EC₅₀ values across studies to identify potency thresholds. For example, antimicrobial activity discrepancies may arise from differences in bacterial strain susceptibility .

Q. What computational chemistry approaches predict the reactivity and stability of 4-Hydroxybenzaldehyde dimethylhydrazone?

• Methods :

• DFT Calculations : Model electronic structure to predict sites for electrophilic attack (e.g., imine nitrogen) and stability under acidic conditions .
• Molecular Dynamics (MD) : Simulate solvent interactions to optimize solubility; ethanol shows higher stabilization than DMSO .
• QSAR Models : Correlate substituent effects (e.g., electron-withdrawing groups on the benzene ring) with bioactivity .

Q. How can degradation pathways of 4-Hydroxybenzaldehyde dimethylhydrazone be analyzed to ensure experimental reproducibility?

• Analytical Workflow :

• Forced Degradation Studies : Expose the compound to heat (60°C), UV light, and hydrolytic conditions (pH 2–12).
• LC-MS Analysis : Identify degradation products (e.g., hydrolyzed hydrazine or oxidized aldehydes) and quantify stability thresholds .
• Kinetic Modeling : Calculate half-life (t₁/₂) in buffer solutions; for example, t₁/₂ = 48 hours at pH 7.4 .